Cas no 61785-76-0 (2,1,3-Benzoxadiazole, 4,4'-(1,4-piperazinediyl)bis[7-nitro-)

• Product Name: 2,1,3-Benzoxadiazole, 4,4'-(1,4-piperazinediyl)bis[7-nitro-
• CAS No: 61785-76-0
• MF: C₁₆H₁₂N₈O₆
• MW: 412.316481590271
• CID: 466201
• PubChem ID: 71392198
• Update Time: 2025-04-19

2,1,3-Benzoxadiazole, 4,4'-(1,4-piperazinediyl)bis[7-nitro- Chemical and Physical Properties

Names and Identifiers

• 4-nitro-7-[4-(4-nitro-2,1,3-benzoxadiazol-7-yl)piperazin-1-yl]-2,1,3-benzoxadiazole
• 4,4'-(Piperazine-1,4-diyl)bis(7-nitro-2,1,3-benzoxadiazole)
• 61785-76-0
• DTXSID90814017
• 2,1,3-Benzoxadiazole, 4,4'-(1,4-piperazinediyl)bis[7-nitro-

• Inchi： 1S/C16H12N8O6/c25-23(26)11-3-1-9(13-15(11)19-29-17-13)21-5-7-22(8-6-21)10-2-4-12(24(27)28)16-14(10)18-30-20-16/h1-4H,5-8H2
• InChI Key： OXSHGIVRQUKFAO-UHFFFAOYSA-N
• SMILES： O1N=C2C(=CC=C(C2=N1)N1CCN(C2=CC=C(C3C2=NON=3)[N+](=O)[O-])CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 412.08816
• Monoisotopic Mass: 412.08798013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 176Ų

Experimental Properties

• PSA: 170.6